Cas no 148901-16-0 (Benzenesulfonamide, 4-iodo-N-3-pyridinyl-)

Benzenesulfonamide, 4-iodo-N-3-pyridinyl- structure

148901-16-0 structure

Product name:Benzenesulfonamide, 4-iodo-N-3-pyridinyl-

CAS No:148901-16-0

MF:C₁₁H₉N₂O₂SI

MW:360.17

CID:3781432

PubChem ID:6472464

Chemical and Physical Properties
Related Products

Benzenesulfonamide, 4-iodo-N-3-pyridinyl- Chemical and Physical Properties

Names and Identifiers

- Benzenesulfonamide, 4-iodo-N-3-pyridinyl-
- 4-iodo-N-(3-pyridinyl)benzenesulfonamide
- AKOS001287595
- AN-652/42881978
- Z199511378
- [(4-iodophenyl)sulfonyl]-3-pyridylamine
- 4-iodo-N-(pyridin-3-yl)benzene-1-sulfonamide
- 148901-16-0
- SCHEMBL9209937
- 4-iodo-N-pyridin-3-ylbenzenesulfonamide
- Inchi： InChI=1S/C11H9IN2O2S/c12-9-3-5-11(6-4-9)17(15,16)14-10-2-1-7-13-8-10/h1-8,14H
- InChI Key： NILBBZZIPKHLHQ-UHFFFAOYSA-N

Computed Properties

Exact Mass: 359.94295Da
Monoisotopic Mass: 359.94295Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 334
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 67.4Å²

Benzenesulfonamide, 4-iodo-N-3-pyridinyl- Related Literature

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3. A comparative study of the catalysis of peptide bond formation by oxide surfaces

Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
4. A 1,2,3-triazolate lithium salt with ionic liquid properties at room temperature†

J. Rolland,M. M. Obadia,A. Serghei,R. Bouchet,E. Drockenmuller Chem. Commun., 2018,54, 9035-9038
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6. A bifunctional nanoplatform based on copper manganate nanoflakes for bacterial elimination via a catalytic and photothermal synergistic effect†

Zhirong Guo,Yingnan Liu,Yalan Zhang,Xinyu Sun,Fan Li,Tong Bu,Qinzhi Wang,Li Wang Biomater. Sci., 2020,8, 4266-4274
7. 1D convolutional neural network for the discrimination of aristolochic acids and their analogues based on near-infrared spectroscopy

Ni Lin,Xianghui Li Anal. Methods, 2019,11, 5118-5125
8. A 9,9′-bifluorenylidene derivative containing four 1,1-dicyanomethylene-3-indanone end-capped groups as an electron acceptor for organic photovoltaic cells†

Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
9. A 3D organopolymolybdate polymer with unusual topology functionalized by 1,4-bis(1,2,4-triazol-1-yl)butane through Mo–N bond†

Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
10. A biomimetic phenol substituent effect on the reaction of a dimethylplatinum(ii) complex with oxygen: proton coupled electron transfer and multiple proton relay†

Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336

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